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Vishnu Data Import: Technical Support Center
This guide provides troubleshooting steps and answers to frequently asked questions

regarding data import issues with the Vishnu platform. It is designed for researchers,

scientists, and drug development professionals to self-diagnose and resolve common errors

encountered during their data import processes.

Troubleshooting Guides
This section provides a detailed, question-and-answer format for specific issues you might

encounter.

Q1: My data import fails with a "File Format Error." What
does this mean and how can I fix it?
A1: A "File Format Error" indicates that the file you are trying to import is not in the expected

format or has structural issues. The Vishnu platform primarily accepts Comma Separated

Value (.csv) files.

Common Causes and Solutions:

Incorrect File Type: Ensure your file is saved with a .csv extension. Microsoft Excel files (.xls,

.xlsx) are not directly supported and must be exported as a CSV file.[1]
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Malformed CSV Structure: This can happen due to:

Inconsistent Delimiters: Some rows might use semicolons while others use commas.

Ensure the entire file uses a consistent delimiter.[2]

Improperly Escaped Quotes: If your data contains commas, they must be enclosed in

double quotes. A stray quote can offset columns.[2]

Encoding Issues: Files with special characters (e.g., Greek letters, accent marks) must be

saved with UTF-8 encoding to be interpreted correctly.[3]

Experimental Protocol for Troubleshooting File Format Errors:

Verify File Extension: Check that your file name ends in .csv.

Open in a Text Editor: Open the CSV file in a plain text editor (like Notepad on Windows or

TextEdit on Mac) to inspect the raw data. This makes it easier to spot inconsistent delimiters

or quoting issues.

Re-save with UTF-8 Encoding: Open your file in a spreadsheet program and use the "Save

As" or "Export" function. In the options, explicitly select "CSV" as the format and "UTF-8" as

the encoding.

Test with a Minimal File: Create a new CSV file with only the header row and one or two data

rows. If this imports successfully, the issue lies within the data of your original file.[4]

Q2: I'm getting a "Schema Mismatch" or "Column Not
Found" error. How do I resolve this?
A2: This category of errors occurs when the column headers in your import file do not match

the expected schema in the Vishnu platform.

Common Causes and Solutions:

Mismatched Header Names: A column header in your file may be misspelled or named

differently than what the system expects (e.g., "Patient ID" instead of "PatientID").[2]
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Missing Required Columns: A column that is mandatory for the import is not present in your

file.[2][5][6]

Extra Columns: Your file may contain columns that are not part of the Vishnu schema. While

this is often ignored, it can sometimes cause issues.

Experimental Protocol for Troubleshooting Schema Mismatches:

Download the Template: The Vishnu platform provides a downloadable CSV template for

each data type. Download the latest version and compare its headers with your file's

headers.

Check for Typos and Case Sensitivity: Carefully examine each header in your file for

misspellings, extra spaces, or case differences.

Map Columns Manually: If the import interface allows, use the manual column mapping

feature to associate the columns in your file with the correct fields in the Vishnu system.[2]

Start Simple: When creating an import rule, begin by mapping only the most critical data

columns. Use the "Test rule" functionality to verify these mappings before adding more

complex ones.[4]

Q3: The import process reports "Invalid Data" or "Data
Type Mismatch" for some rows. What should I do?
A3: These errors indicate that the data within certain cells does not conform to the expected

data type or validation rules for that column.

Common Causes and Solutions:

Incorrect Data Type: A column expecting numerical data contains text (e.g., "N/A" in a

concentration column).[2][6]

Invalid Date/Time Format: Dates or times are not in the required format (e.g., MM/DD/YYYY

instead of YYYY-MM-DD).[2]
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Out-of-Range Values: A numerical value is outside the acceptable minimum or maximum for

that field.

Unexpected Characters: The presence of trailing spaces or special characters like

ampersands (&) can cause validation to fail.[4]

Experimental Protocol for Troubleshooting Invalid Data:

Review Error Logs: The import summary or log file will typically specify the row and column

of the problematic data.[4][7]

Filter and Examine in a Spreadsheet: Open your CSV in a spreadsheet program. Use filters

to identify non-conforming data in the problematic columns. For example, filter a numeric

column to show only text values.

Use "Find and Replace": Correct inconsistencies like trailing spaces or incorrect date formats

using the find and replace functionality.

Export to CSV and Retry: If you used a spreadsheet program for cleaning, ensure you re-

export the file to a clean CSV format, as spreadsheet software can sometimes introduce

formatting issues.[4]

Summary of Common Import Errors
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Error Category Specific Issue Recommended Action

File & Structure Incorrect file format (e.g., .xlsx)
Export the file to CSV format.

[1]

Malformed CSV (quotes,

delimiters)

Open in a text editor to inspect

and correct the structure.[2]

Incorrect character encoding
Re-save the file with UTF-8

encoding.[3]

Schema & Mapping
Mismatched or misspelled

headers

Compare with the official

Vishnu template and correct

headers.[2]

Missing required columns
Add the necessary columns

with the correct headers.[5]

Corrupted import rule
Recreate the import rule from

scratch.[4]

Data Content
Data type mismatch (e.g., text

in a numeric field)

Identify and correct the specific

cells with invalid data.[2]

Invalid data values (out of

range, empty required fields)

Review the error log to find

and fix the problematic rows.

[6]

Duplicate unique identifiers

Remove or correct duplicate

entries for key fields like

sample IDs.[1][7]

System & Performance File size too large
Split the import file into smaller

chunks.[3][5][6]

Import process times out

Reduce file size or check

network connectivity. A timeout

may also indicate a server-side

issue.[1]

Frequently Asked Questions (FAQs)
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Q: Is there a size limit for the files I can import? A: Yes, large files can lead to timeout errors or

import failures.[1][3][5] While the exact limit can vary, it is a best practice to break up files with

hundreds of thousands of rows into smaller, more manageable files.

Q: My import rule was working, but now it's failing after I updated the source file. Why? A: If you

have renamed, added, or removed columns from your data file, the existing import rule will no

longer work correctly because it is mapped to the old structure.[4] You will need to edit the

import rule to reflect the changes in the new file structure.

Q: What is the difference between using the "Test rule" and "Run now" buttons? A: The "Test

rule" button is a highly recommended feature that allows you to perform a dry run of the import

on a small subset of your data.[4] It helps you identify potential errors in your file or mappings

without committing any data to the system. "Run now" executes the full import process.

Q: Where can I find the logs for my import? A: Import logs, which provide detailed error

messages, can typically be found in the "Run history" section of the import rule's interface or on

the "Connector Rule Run Status" window.[4][7] These logs are more informative than general

server logs.

Experimental Workflows
Below is a troubleshooting workflow for a typical data import process.
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Failure Points

Start Data Import
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Import Successful
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Caption: A logical workflow for troubleshooting common Vishnu data import errors.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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